[(4,5-Dimethoxy-2-nitrophenyl)methylideneamino]thiourea

• IUPAC Name: [(4,5-dimethoxy-2-nitrophenyl)methylideneamino]thiourea
• InChI: InChI=1S/C10H12N4O4S/c1-17-8-3-6(5-12-13-10(11)19)7(14(15)16)4-9(8)18-2/h3-5H,1-2H3,(H3,11,13,19)
• InChI Key: YQHFMQFTTFVZBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=NNC(=S)N)[N+](=O)[O-])OC
• Molecular Formula: C10H12N4O4S
• Molecular Weight: 284.29 g/mol

Description

[(4,5-Dimethoxy-2-nitrophenyl)methylideneamino]thiourea (DMNPT) is an organic compound that has been studied for its potential use in a variety of scientific applications. DMNPT is a highly versatile compound, with a wide range of possible applications in research and development.

Mechanism of Action

The mechanism of action of [(4,5-Dimethoxy-2-nitrophenyl)methylideneamino]thiourea is not fully understood. However, it is believed that the compound acts as a chelating agent, binding to metal ions and forming complexes that can then be used in various reactions. It is also believed that this compound can act as an antioxidant, scavenging free radicals and reducing the formation of reactive oxygen species.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that this compound may have anti-inflammatory and anti-bacterial properties. In addition, it has been suggested that this compound may have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The use of [(4,5-Dimethoxy-2-nitrophenyl)methylideneamino]thiourea in laboratory experiments has several advantages. It is relatively inexpensive and widely available, making it an attractive choice for research and development. Additionally, it is highly versatile and can be used in a variety of reactions. However, there are some limitations to its use. This compound is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable and can easily decompose under certain conditions.

Future Directions

There are a number of potential future directions for the use of [(4,5-Dimethoxy-2-nitrophenyl)methylideneamino]thiourea. It could be used in the synthesis of novel organic compounds, such as polymers, dyes, and pharmaceuticals. Additionally, it could be used in the synthesis of drugs, such as antibiotics and antifungal agents. It could also be used as a catalyst in the synthesis of organic compounds, and as a reactant in the synthesis of polymers. Finally, it could be studied for its potential use as an antioxidant and neuroprotectant.

Synthesis Methods

[(4,5-Dimethoxy-2-nitrophenyl)methylideneamino]thiourea can be synthesized in a number of ways, including a two-step synthesis method. In the first step, 4,5-dimethoxy-2-nitrophenylmethyl (DMNP) is reacted with thiourea in an aqueous solution, forming the desired product. This reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, to facilitate the formation of the desired product. The second step involves the reaction of the DMNP-thiourea product with an amine, such as ethylamine or triethylamine, to form this compound.

Scientific Research Applications

[(4,5-Dimethoxy-2-nitrophenyl)methylideneamino]thiourea has been studied for its potential use in a variety of scientific applications. It has been used as a reagent for the synthesis of various organic compounds, including polymers, dyes, and pharmaceuticals. It has also been used as a catalyst in the synthesis of organic compounds, and as a reactant in the synthesis of polymers. Additionally, this compound has been used in the synthesis of drugs, such as antibiotics and antifungal agents.